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Compound of Interest

Compound Name: Nitromethaqualone

Cat. No.: B1199884

Essential Safety and Handling Guide for
Nitromethaqualone

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Nitromethaqualone. The following procedural guidance is designed to ensure the safety of
laboratory personnel and compliance with standard safety protocols when working with this
potent and hazardous compound.

Hazard Identification and Quantitative Data

Nitromethaqualone is a potent sedative-hypnotic agent and an analogue of methaqualone.[1]
[2][3] A significant hazard associated with this compound is that its aromatic nitro group is
metabolized to 2-methoxy-4-nitroaniline, a corresponding aniline that has been identified as a
mutagen.[1][4][5] This mutagenic property was a primary reason for the cessation of its further
development for therapeutic use.[1][5][6]

Physical and Chemical Properties
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Property Value

) 3-(2-methoxy-4-nitrophenyl)-2-methyl-4(3H)-
Chemical Name ) ]
quinazolinone

CAS Number 340-52-3

Molecular Formula C16H13N304
Molecular Weight 311.29 g/mol [7]
Boiling Point 528°C at 760 mmHg
Flash Point 273.1°C

Toxicological Data

Endpoint Observation

Mutagenicity Metabolite is a known mutagen.[1][4][5]

No official LD50 data is available. However,

doses exceeding 300mg are considered

Acute Toxicity
dangerous for new users.[8] Overdose can lead
to seizures, coma, or death.[8]
No specific Occupational Exposure Limits
Occupational Exposure Limits (OELs), such as PEL or TLV, have been

established.[9][10]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Nitromethaqualone, particularly its mutagenic properties, a
stringent PPE protocol is mandatory.
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PPE Category Specification

) Chemical-impermeable gloves (e.g., Nitrile)
Hand Protection .
inspected before use.

Eye Protection Tightly fitting safety goggles with side-shields.

] Fire/flame resistant and impervious lab coat or
Body Protection ]
clothing.

A full-face respirator should be used if exposure
) ) limits are exceeded or if symptoms of irritation
Respiratory Protection )
occur.[9] Work should be conducted in a well-

ventilated area, preferably a fume hood.

Operational Plan for Handling and Disposal

The following step-by-step procedures are to be followed to minimize exposure and ensure
safe handling.

3.1. Receiving and Storage
¢ Inspection: Upon receipt, inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

o Storage: Store the container in a tightly closed state in a cool, dry, and well-ventilated area.
[9] It should be stored separately from incompatible materials and foodstuff containers.[9]

3.2. Handling and Experimental Protocols

o Controlled Area: All work with Nitromethaqualone must be conducted in a designated and
clearly marked area, such as a chemical fume hood, to minimize exposure.

» Weighing: When weighing the solid compound, use a powder weighing cabinet or a similar
containment device to prevent the generation of dust.
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e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

» Spill Prevention: Use secondary containment (e.g., a tray) for all experimental setups.

o Decontamination: All surfaces and equipment that come into contact with
Nitromethaqualone must be decontaminated. A suitable solvent, followed by soap and
water, can be used. All decontamination materials should be treated as hazardous waste.

3.3. Emergency Procedures

Emergency Procedure

Immediately wash the affected area with plenty
Skin Contact of soap and water. Remove contaminated

clothing.

Immediately flush eyes with copious amounts of
Eye Contact ]
water for at least 15 minutes.

) Move to fresh air immediately. If breathing is
Inhalation - -
difficult, administer oxygen.

i Do NOT induce vomiting. Rinse mouth with
Ingestion
water.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Contain the spill
using an absorbent material. Do not use

Spill combustible materials like paper towels for large
spills.[11] Collect all contaminated materials into
a sealed container for disposal as hazardous

waste.

3.4. Disposal Plan

o Waste Segregation: All waste contaminated with Nitromethaqualone, including disposable
PPE, absorbent materials, and empty containers, must be segregated as hazardous waste.
Do not mix with non-halogenated waste.[11]
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e Waste Containers: Use clearly labeled, sealed, and compatible containers for hazardous
waste.

» Disposal Method: The primary recommended method of disposal is through a licensed
chemical destruction facility via controlled incineration with flue gas scrubbing.[9] Landfilling
of contaminated materials should only be done in an approved hazardous waste landfill.

Workflow Visualization

The following diagram illustrates the safe handling workflow for Nitromethaqualone, from
receipt to disposal.

Handling & Experimentation Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for Nitromethaqualone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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